Cas no 2385365-50-2 (1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2385365-50-2
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 5970432
• PubChem ID: 165893843
• Update Time: 2025-05-19

1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2385365-50-2
• 2094495-60-8
• 1-(2-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1589507
• rac-1-[(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H22N4O4/c1-14(2,3)22-13(21)15-9-6-4-5-7-11(9)18-8-10(12(19)20)16-17-18/h8-9,11H,4-7H2,1-3H3,(H,15,21)(H,19,20)
• InChI Key： LYPFZZQDYJCBLX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC1N1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 310.16410520g/mol
• Monoisotopic Mass: 310.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2385365-50-2, commonly referred to as 1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl amino group attached to a cyclohexyl ring and a 1H-1,2,3-triazole moiety linked to a carboxylic acid group. The combination of these functional groups makes this compound versatile and amenable to a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reactions. The synthesis typically involves the coupling of the tert-butoxy carbonyl amino cyclohexyl group with the triazole carboxylic acid moiety under controlled conditions. This process ensures high purity and structural integrity, which are crucial for its intended applications. The triazole ring, in particular, is known for its stability and ability to form strong hydrogen bonds, making it an ideal component for drug design and material science.

One of the most promising areas of application for this compound is in the field of drug discovery. The triazole carboxylic acid group is known to exhibit bioactivity, particularly in modulating enzyme activity and receptor binding. Recent studies have shown that derivatives of this compound can act as potent inhibitors of certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The presence of the tert-butoxy carbonyl amino group further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it a strong candidate for preclinical testing.

In addition to its pharmaceutical applications, this compound has shown potential in material science. The triazole moiety's ability to form robust supramolecular assemblies makes it suitable for the development of advanced materials such as stimuli-responsive polymers and self-healing materials. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical properties and thermal stability. This opens up new avenues for its use in high-performance materials for aerospace and electronics industries.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the effectiveness of this compound as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases. Another research article in *Advanced Materials* showcased its role in creating novel biomaterials with enhanced biocompatibility and degradation properties. These findings underscore the compound's versatility and its growing importance in both academic and industrial research.

From an environmental perspective, the synthesis process of this compound has been optimized to minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been integrated into its production methods, ensuring that it aligns with sustainability goals. This not only enhances its marketability but also contributes to the broader movement toward eco-friendly chemical manufacturing.

In conclusion, 1-(2-{(tert-butoxy)carbonylamino}cyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No 2385365-50-2) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmacology, material science, and beyond.